Cas no 21011-66-5 (3-(3-chloropropyl)pyridine)

• Product Name: 3-(3-chloropropyl)pyridine
• CAS No: 21011-66-5
• MF: C₈H₁₀ClN
• MW: 155.624701023102
• MDL: MFCD06656691
• CID: 910940
• PubChem ID: 205440
• Update Time: 2025-05-19

3-(3-chloropropyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-CHLORO-PROPYL)-PYRIDINE
• 3-(3-Chloropropyl)pyridine
• 3-(3-Chloro-propyl)pyridine
• 3-pyrid-3-ylpropyl chloride
• Pyridine, 3-(3-chloropropyl)-
• SCHEMBL742284
• DTXSID30276837
• AKOS005216118
• A21878
• DB-023499
• 3-(3-pyridyl)-1-propylchloride
• QRMAZKNPBZDWDH-UHFFFAOYSA-N
• EN300-266928
• 21011-66-5
• 3-(3-chloropropyl)pyridine

• MDL： MFCD06656691
• Inchi： 1S/C8H10ClN/c9-5-1-3-8-4-2-6-10-7-8/h2,4,6-7H,1,3,5H2
• InChI Key： QRMAZKNPBZDWDH-UHFFFAOYSA-N
• SMILES： ClCCCC1C=NC=CC=1

Computed Properties

• Exact Mass: 155.0503
• Monoisotopic Mass: 155.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 248.9±15.0 °C at 760 mmHg
• Flash Point: 128.4±6.0 °C
• PSA: 12.89
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-(3-chloropropyl)pyridine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(3-chloropropyl)pyridine

3-(3-Chloropropyl)Pyridine (CAS No. 21011-66-5): An Overview of Its Properties, Applications, and Recent Research

3-(3-Chloropropyl)pyridine (CAS No. 21011-66-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical sciences. This compound is characterized by its unique structure, which combines a pyridine ring with a chloropropyl substituent. The pyridine ring, a six-membered aromatic heterocycle containing one nitrogen atom, imparts significant chemical and biological properties to the molecule. The chloropropyl group, on the other hand, introduces additional reactivity and functional versatility.

The physical and chemical properties of 3-(3-chloropropyl)pyridine are well-documented. It is a colorless to pale yellow liquid with a characteristic odor. The compound has a molecular weight of 157.64 g/mol and a boiling point of approximately 200°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for various synthetic and analytical applications.

In terms of its chemical reactivity, 3-(3-chloropropyl)pyridine can undergo a variety of reactions due to the presence of both the pyridine ring and the chloropropyl group. The chloropropyl group can be readily substituted in nucleophilic substitution reactions (SN2), making it an excellent precursor for synthesizing more complex molecules. Additionally, the pyridine ring can participate in electrophilic aromatic substitution reactions, further expanding its synthetic utility.

The biological activity of 3-(3-chloropropyl)pyridine has been the subject of several studies. Research has shown that compounds containing a pyridine ring often exhibit potent biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The presence of the chloropropyl group can modulate these activities by influencing the compound's lipophilicity and bioavailability.

One recent study published in the Journal of Medicinal Chemistry explored the potential of 3-(3-chloropropyl)pyridine as a lead compound for developing new anti-inflammatory drugs. The researchers found that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding suggests that 3-(3-chloropropyl)pyridine could serve as a valuable starting point for designing more effective anti-inflammatory agents.

In another study published in the European Journal of Medicinal Chemistry, scientists investigated the neuroprotective properties of 3-(3-chloropropyl)pyridine. They discovered that certain derivatives of this compound were able to protect neuronal cells from oxidative stress-induced damage. This neuroprotective effect was attributed to the compound's ability to modulate intracellular signaling pathways involved in cell survival and death.

The pharmaceutical industry has also shown interest in 3-(3-chloropropyl)pyridine. Several drug discovery programs are currently exploring its potential as a scaffold for developing new therapeutic agents. For example, researchers at a leading pharmaceutical company have synthesized a series of 3-(3-chloropropyl)pyridine-based compounds with improved pharmacokinetic properties and enhanced biological activity against various disease targets.

Beyond its pharmaceutical applications, 3-(3-chloropropyl)pyridine finds use in other areas such as materials science and environmental chemistry. In materials science, it has been employed as a building block for constructing functional polymers with unique optical and electronic properties. In environmental chemistry, it has been studied as a model compound for understanding the fate and transport of organic pollutants in aquatic systems.

The synthesis of 3-(3-chloropropyl)pyridine is well-established in the literature. One common method involves the reaction of 3-pyridinol with 1-bromo-2-chloroethane followed by dehydrohalogenation to form the desired product. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In conclusion, 3-(3-chloropropyl)pyridine (CAS No. 21011-66-5) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical sciences. Its unique structure confers valuable chemical and biological properties that have been leveraged in various research areas. Ongoing studies continue to uncover new insights into its potential uses, further solidifying its importance in scientific research and industrial applications.